Cas no 2034279-57-5 (2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2034279-57-5
• MF: C₁₇H₁₇N₅O₂
• MW: 323.3492
• CID: 5347961
• Update Time: 2025-10-24

2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)ethanone
• 2-(1H-benzo[d]imidazol-1-yl)-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)ethanone
• 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C17H17N5O2/c23-17(11-22-12-20-14-3-1-2-4-15(14)22)21-8-5-13(10-21)24-16-9-18-6-7-19-16/h1-4,6-7,9,12-13H,5,8,10-11H2
• InChI Key： OSVCKMYCFBKWNO-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C([H])([H])N2C([H])=NC3=C([H])C([H])=C([H])C([H])=C23)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• XLogP3: 1.1
• Topological Polar Surface Area: 73.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

2-(1H-1,3-Benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one: A Comprehensive Overview

2-(1H-1,3-Benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS No. 2034279-57-5) is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a benzodiazole ring, a pyrazine moiety, and a pyrrolidine group, which collectively contribute to its distinctive chemical behavior.

The benzodiazole core of this compound is known for its aromatic stability and ability to participate in various chemical reactions. Recent studies have highlighted the role of benzodiazole derivatives in drug design, particularly in the development of anticancer agents. The pyrazine group, on the other hand, is recognized for its electron-deficient nature, making it an attractive component in coordination chemistry and supramolecular assembly. The pyrrolidine ring adds flexibility to the molecule, enhancing its ability to interact with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]ethanone. Researchers have employed a variety of methodologies, including Suzuki coupling and Stille coupling reactions, to construct the intricate framework of this compound. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's ability to modulate key enzymes involved in these conditions has been extensively studied using computational modeling and in vitro assays. Additionally, its photophysical properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The benzodiazole moiety in this compound plays a crucial role in its photochemical properties. Recent research has demonstrated that the molecule exhibits strong fluorescence under UV light, which could be exploited for sensing applications. Furthermore, the pyrazine group enhances the compound's ability to act as a ligand in metal complexes, opening up possibilities for catalytic applications.

From an environmental standpoint, the synthesis and application of 2-(1H-1,3-benzodiazolyl)-[...]ethanone have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. This aligns with global efforts to develop eco-friendly chemical technologies.

In conclusion, 2-(1H-1,3-benzodiazolyl)-[...]ethanone (CAS No. 2034279575) represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of modern chemistry.